Cas no 38334-97-3 (1-Heptene, 6-bromo-2-methyl-)

1-Heptene, 6-bromo-2-methyl- structure
1-Heptene, 6-bromo-2-methyl- structure
Product Name:1-Heptene, 6-bromo-2-methyl-
CAS No:38334-97-3
MF:C7H13Br
MW:177.082121610641
CID:1489260
PubChem ID:12480856
Update Time:2025-04-21

1-Heptene, 6-bromo-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Heptene, 6-bromo-2-methyl-
    • AKOS017516291
    • EN300-4251783
    • 6-BROMO-2-METHYLHEX-1-ENE
    • 6-bromo-2-methyl-1-hexene
    • 38334-97-3
    • SCHEMBL6580621
    • 1974-89-6
    • AHUKNASLOVJVKX-UHFFFAOYSA-N
    • Inchi: 1S/C7H13Br/c1-7(2)5-3-4-6-8/h1,3-6H2,2H3
    • InChI Key: AHUKNASLOVJVKX-UHFFFAOYSA-N
    • SMILES: BrCCCCC(=C)C

Computed Properties

  • Exact Mass: 190.03575
  • Monoisotopic Mass: 176.02006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 66.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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